Cas no 919087-99-3 (Benzoic acid, 3-nitro-2-(3-thienyl)-)

• Product Name: Benzoic acid, 3-nitro-2-(3-thienyl)-
• CAS No: 919087-99-3
• MF: C₁₁H₇NO₄S
• MW: 249.242581605911
• CID: 766808
• PubChem ID: 71425734
• Update Time: 2025-04-19

Benzoic acid, 3-nitro-2-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-2-(3-thienyl)-
• 3-nitro-2-thiophen-3-ylbenzoic acid
• 919087-99-3
• DTXSID90844516
• 3-Nitro-2-(thiophen-3-yl)benzoic acid

• Inchi： 1S/C11H7NO4S/c13-11(14)8-2-1-3-9(12(15)16)10(8)7-4-5-17-6-7/h1-6H,(H,13,14)
• InChI Key： SRWMNHARAKVSSJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(=CC=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.00957888g/mol
• Monoisotopic Mass: 249.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų